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Introduction

Antibody-Drug Conjugates (ADCs) are a promising class of targeted cancer therapeutics that
combine the specificity of a monoclonal antibody (mAb) with the cytotoxic potency of a small
molecule drug. A common strategy for conjugating the drug to the antibody involves the
reduction of interchain disulfide bonds within the mAb to generate reactive thiol groups, which
can then be linked to a payload.[1][2] This process, while effective, requires precise control to
produce homogeneous and effective ADCs with a desirable drug-to-antibody ratio (DAR).[1][3]
This document provides a detailed protocol for the reduction of disulfide bonds in antibodies
intended for ADC development, along with methods for characterization.

Principle of Disulfide Bond Reduction

In a typical IgG1 antibody, there are four interchain disulfide bonds that are more accessible to
reducing agents than the twelve intrachain disulfide bonds.[1] Mild reducing agents can
selectively cleave these interchain bonds, yielding up to eight free cysteine residues for drug
conjugation. The extent of reduction directly influences the number of conjugated drugs, a
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critical quality attribute (CQA) of the final ADC product. Common reducing agents for this
purpose include Dithiothreitol (DTT) and Tris(2-carboxyethyl)phosphine (TCEP).

Experimental Workflow for ADC Preparation via
Disulfide Reduction
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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